6-Amino-3-(4-ethoxyphenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C29H25FN4O4
• Molecular Weight: 512.5 g/mol
• IUPAC Name: 6-amino-3-(4-ethoxyphenyl)-4-[4-[(4-fluorophenyl)methoxy]-3-methoxyphenyl]-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C29H25FN4O4/c1-3-36-21-11-6-18(7-12-21)27-26-25(22(15-31)28(32)38-29(26)34-33-27)19-8-13-23(24(14-19)35-2)37-16-17-4-9-20(30)10-5-17/h4-14,25H,3,16,32H2,1-2H3,(H,33,34)
• InChI Key: XVPOAJPKVBVDGP-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)C2=C3C(C(=C(OC3=NN2)N)C#N)C4=CC(=C(C=C4)OCC5=CC=C(C=C5)F)OC

Description

6-Amino-3-(4-ethoxyphenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a compound that has been synthesized for its potential use in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 6-Amino-3-(4-ethoxyphenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not yet fully understood. However, it is believed that the compound works by inhibiting certain enzymes that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of interesting biochemical and physiological effects. These include anti-cancer properties, as well as potential use as an anti-inflammatory and anti-viral agent.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Amino-3-(4-ethoxyphenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential as a novel compound with anti-cancer properties. However, one limitation is that the mechanism of action is not fully understood, making it difficult to design experiments to investigate its effects.

Future Directions

There are several future directions for research involving 6-Amino-3-(4-ethoxyphenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One area of interest is in further investigating its anti-cancer properties and potential use in cancer treatment. Another area of interest is in investigating its potential as an anti-inflammatory and anti-viral agent. Further studies are needed to fully understand the mechanism of action and potential applications of this compound.

Synthesis Methods

The synthesis of 6-Amino-3-(4-ethoxyphenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves a multi-step process. The starting materials are 4-ethoxyphenylhydrazine, 4-fluorobenzaldehyde, 3-methoxy-4-hydroxybenzaldehyde, and ethyl cyanoacetate. These compounds are reacted together in the presence of a catalyst to form the desired product.

Scientific Research Applications

The compound 6-Amino-3-(4-ethoxyphenyl)-4-{4-[(4-fluorobenzyl)oxy]-3-methoxyphenyl}-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has been investigated for its potential use in scientific research. One area of interest is in the field of cancer research. Studies have shown that this compound has anti-cancer properties and may be effective in treating certain types of cancer.